Monodes(N-carboxymethyl)valine Daclatasvir
Monodes(N-carboxymethyl)valine Daclatasvir
Brand Name:
Vulcanchem
CAS No.:
1007884-60-7
VCID:
VC0105529
InChI:
InChI=1S/C33H39N7O3/c1-20(2)29(39-33(42)43-3)32(41)40-17-5-7-28(40)31-36-19-27(38-31)24-14-10-22(11-15-24)21-8-12-23(13-9-21)26-18-35-30(37-26)25-6-4-16-34-25/h8-15,18-20,25,28-29,34H,4-7,16-17H2,1-3H3,(H,35,37)(H,36,38)(H,39,42)/t25-,28-,29-/m0/s1
SMILES:
CC(C)C(C(=O)N1CCCC1C2=NC=C(N2)C3=CC=C(C=C3)C4=CC=C(C=C4)C5=CN=C(N5)C6CCCN6)NC(=O)OC
Molecular Formula:
C₃₃H₃₉N₇O₃
Molecular Weight:
581.71
Monodes(N-carboxymethyl)valine Daclatasvir
CAS No.: 1007884-60-7
Reference Standards
VCID: VC0105529
Molecular Formula: C₃₃H₃₉N₇O₃
Molecular Weight: 581.71
| CAS No. | 1007884-60-7 |
|---|---|
| Product Name | Monodes(N-carboxymethyl)valine Daclatasvir |
| Molecular Formula | C₃₃H₃₉N₇O₃ |
| Molecular Weight | 581.71 |
| IUPAC Name | methyl N-[(2S)-3-methyl-1-oxo-1-[(2S)-2-[5-[4-[4-[2-[(2S)-pyrrolidin-2-yl]-1H-imidazol-5-yl]phenyl]phenyl]-1H-imidazol-2-yl]pyrrolidin-1-yl]butan-2-yl]carbamate |
| Standard InChI | InChI=1S/C33H39N7O3/c1-20(2)29(39-33(42)43-3)32(41)40-17-5-7-28(40)31-36-19-27(38-31)24-14-10-22(11-15-24)21-8-12-23(13-9-21)26-18-35-30(37-26)25-6-4-16-34-25/h8-15,18-20,25,28-29,34H,4-7,16-17H2,1-3H3,(H,35,37)(H,36,38)(H,39,42)/t25-,28-,29-/m0/s1 |
| SMILES | CC(C)C(C(=O)N1CCCC1C2=NC=C(N2)C3=CC=C(C=C3)C4=CC=C(C=C4)C5=CN=C(N5)C6CCCN6)NC(=O)OC |
| Synonyms | N-[(1S)-2-Methyl-1-[[(2S)-2-[5-[4’-[2-[(2S)-2-pyrrolidinyl]-1H-imidazol-5-yl][1,1’-biphenyl]-4-yl]-1H-imidazol-2-yl]-1-pyrrolidinyl]carbonyl]propyl]carbamic Acid Methyl Ester |
| PubChem Compound | 59668805 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume